Cas no 25146-40-1 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-carboxylicacid, tetradecahydro-4,7a,9b-trimethyl-, (4R,4aR,6aR,7aS,8R,8aS,9aS,9bR)- (9CI))

• Product Name: 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-carboxylicacid, tetradecahydro-4,7a,9b-trimethyl-, (4R,4aR,6aR,7aS,8R,8aS,9aS,9bR)- (9CI)
• CAS No: 25146-40-1
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 276644
• PubChem ID: 138395396
• Update Time: 2025-04-19

6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-carboxylicacid, tetradecahydro-4,7a,9b-trimethyl-, (4R,4aR,6aR,7aS,8R,8aS,9aS,9bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-carboxylicacid, tetradecahydro-4,7a,9b-trimethyl-, (4R,4aR,6aR,7aS,8R,8aS,9aS,9bR)- (9CI)
• (5α,8β,9α,10β,12β,13R,16S)-Trachyloban-18-oic acid
• 6a,8-Methano-6aH-cyclopropa[b]phenanthrene, trachyloban-18-oic acid deriv.
• 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-carboxylic acid,tetradecahydro-4,7a,9b-trimethyl-, [4R-(4a,4aa,6ab,7aa,8b,8aa,9aa,9bb)]-
• anti-Trachylobanic acid
• Antitrachylobanic acid
• ent-Trachylobanicacid
• Trachyloban-18-oicacid, (4a,5a,8b,9a,10b,12b,13R,16b)-
• (5alpha,8beta,9alpha,10beta,13R,16beta)-Trachyloban-18-oic acid
• DTXSID30782822
• 25146-40-1

• Inchi： 1S/C20H30O2/c1-17-6-4-7-18(2,16(21)22)14(17)5-8-20-10-13-12(9-15(17)20)19(13,3)11-20/h12-15H,4-11H2,1-3H3,(H,21,22)/t12-,13-,14-,15-,17+,18-,19+,20-/m1/s1
• InChI Key： FLGAFUAMEXILLB-NSEXPDLSSA-N
• SMILES： OC([C@]1(C)CCC[C@@]2(C)[C@H]1CC[C@]13C[C@@H]4[C@@H](C[C@@H]12)[C@]4(C)C3)=O

Computed Properties

• Exact Mass: 302.2247
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids